2-(4-Carboxyphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(4-carboxyphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H9FO4/c15-11-3-1-2-10(12(11)14(18)19)8-4-6-9(7-5-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key: HYJHJICGKSYTAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H9FO4
• DSSTOX Substance ID: DTXSID50689920
• Molecular Weight: 260.22 g/mol
• CAS RN: 1261924-56-4

Description

2-(4-Carboxyphenyl)-6-fluorobenzoic acid, or 2-CPAFBA, is an organic acid compound that has been widely studied due to its unique properties and potential applications in both scientific research and industrial applications. This compound has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions. In

Mechanism of Action

The mechanism of action of 2-CPAFBA is not fully understood, but it is believed to involve the formation of a complex between the compound and the target molecule. This complex is thought to be stabilized by hydrogen bonding between the carboxylic acid group of 2-CPAFBA and the target molecule, resulting in the formation of an active site for the reaction.
Biochemical and Physiological Effects
2-CPAFBA has been studied for its potential biochemical and physiological effects. Studies have shown that 2-CPAFBA can inhibit the activity of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other chemicals. In addition, 2-CPAFBA has been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

2-CPAFBA has several advantages for use in lab experiments. This compound is relatively stable and can be stored at room temperature for extended periods of time. In addition, 2-CPAFBA is relatively inexpensive and can be easily synthesized using a variety of methods. However, 2-CPAFBA has several limitations as well. This compound is not very soluble in water, making it difficult to use in aqueous solutions. In addition, 2-CPAFBA is not very soluble in organic solvents, making it difficult to use in organic synthesis.

Future Directions

2-CPAFBA has a wide range of potential applications in scientific research and industrial applications. One potential future direction for this compound is the development of novel fluorescent probes for fluorescence-based imaging techniques. In addition, 2-CPAFBA could be used as a reagent in organic synthesis, as well as a substrate for enzyme assays. Furthermore, 2-CPAFBA could be used to study the biochemical and physiological effects of other compounds, as well as to study the mechanism of action of certain proteins involved in the regulation of cell growth and differentiation. Finally, 2-CPAFBA could be used as a component of novel drug delivery systems.

Synthesis Methods

2-CPAFBA can be synthesized using a variety of methods, including direct synthesis from the parent compound 4-fluorobenzoic acid, or via the reaction of 4-fluorobenzoic acid with an appropriate organic acid. The reaction of 4-fluorobenzoic acid with an organic acid results in the formation of 2-CPAFBA and the corresponding organic acid. This method is the most commonly used method for the synthesis of 2-CPAFBA and is relatively simple and cost effective.

Scientific Research Applications

2-CPAFBA has been widely studied for its potential applications in scientific research. This compound has been used in a variety of studies, including studies of its biochemical and physiological effects, as well as its potential use as a reagent in organic synthesis. In addition, 2-CPAFBA has been used as a fluorescent probe in fluorescence microscopy and fluorescence-based imaging techniques, as well as a substrate for enzyme assays.